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Compound of Interest

Compound Name: 3-Methyl-2-hexanol

Cat. No.: B1265668 Get Quote

An In-depth Technical Guide on the Safety and Hazards of 3-Methyl-2-hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated

with 3-Methyl-2-hexanol (CAS No. 2313-65-7). The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding for

researchers, scientists, and professionals in drug development.

Chemical Identification
Property Value

Chemical Name 3-Methyl-2-hexanol

Synonyms 3-Methylhexan-2-ol, 2-Hexanol, 3-methyl-

CAS Number 2313-65-7[1][2]

Molecular Formula C7H16O[1][2][3]

Molecular Weight 116.20 g/mol [3]

Structure
A secondary alcohol with a methyl group on the

third carbon of a hexanol chain.[1]

Hazard Identification and Classification
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3-Methyl-2-hexanol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:[3]

Skin Irritation: Category 2[3]

Serious Eye Damage: Category 1[3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)[3]

Signal Word: Danger[3]

Pictograms:

alt text

Hazard Statements:[3]

H315: Causes skin irritation.[3]

H318: Causes serious eye damage.[3]

H335: May cause respiratory irritation.[3]

Some sources also indicate that related isomers are flammable liquids. For instance, 2-Methyl-

2-hexanol is classified as a Flammable liquid (Category 3), H226.[4]

Quantitative Safety Data
The following table summarizes the available quantitative data for 3-Methyl-2-hexanol and its

isomers. Data for the specific CAS number 2313-65-7 is prioritized, with data from isomers

noted for comparison.
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Parameter
Value for 3-Methyl-2-
hexanol (CAS 2313-65-7)

Value for Isomers (e.g., 2-
Methyl-2-hexanol)

Flash Point
51.6°C (125.0°F) (estimated)

[2][5][6]
40°C (104°F)[7][8]

Boiling Point 152.7°C at 760 mmHg[2][5] 141 - 143°C[9][10]

Density 0.816 - 0.822 g/cm³[2][5][11] 0.81 g/cm³[4]

Vapor Pressure 1.28 mmHg at 25°C[2][5] Not available

Autoignition Temperature Not available Not available

Explosive Limits Not available Not available

LD50 (Oral) Not determined[6]
785 mg/kg (Mouse, for 3-

Methyl-3-hexanol)[12]

LD50 (Dermal) Not determined[6] Not available

LC50 (Inhalation) Not determined[6] Not available

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented are not

available in the referenced public safety documents. This information is typically held by the

entities that conducted the testing and is not broadly disseminated. The presented data is

sourced from safety data sheets and chemical databases which summarize the results of such

studies.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with 3-
Methyl-2-hexanol.

Handling:

Avoid contact with skin and eyes.[13]

Do not breathe vapors or mist.[13]
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Use only in a well-ventilated area.

Keep away from heat, sparks, and open flames.[13]

Take precautionary measures against static discharge.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

lab coats.[4]

Storage:

Store in a tightly closed container.[4]

Store in a cool, dry, and well-ventilated place.[4]

Keep away from sources of ignition.[4]

Store away from incompatible materials such as oxidizing agents.

First Aid Measures
In case of exposure, the following first aid measures should be taken:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation develops or persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get immediate medical attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 3-Methyl-2-
hexanol, from risk assessment to emergency response.

1. Risk Assessment

2. Preparation

3. Handling Procedure

4. Emergency Response

Identify Hazards
(Irritant, Eye Damage)

Review SDS

Assess Exposure Potential

Select Appropriate PPE
(Gloves, Goggles)

Control Measures

Ensure Proper Ventilation
(Fume Hood)

Locate Safety Equipment
(Eyewash, Shower)

Use Smallest Necessary Quantity

Proceed to Handle

Avoid Inhalation, Skin/Eye Contact

Keep Away from Ignition Sources

In Case of Spill:
Contain and clean up

If Spill Occurs

In Case of Exposure:
Follow First Aid

If Exposure Occurs

Report Incident
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Methyl-2-hexanol.

Conclusion
3-Methyl-2-hexanol is a chemical that requires careful handling due to its potential to cause

skin irritation, serious eye damage, and respiratory irritation. While comprehensive toxicological

data is not fully available, the existing information necessitates the use of appropriate personal

protective equipment and adherence to standard laboratory safety protocols. Researchers and

professionals must consult the safety data sheet before use and be prepared to respond to any

potential exposures or spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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